Cas no 1031417-73-8 (3-chloro-1H-indazole-5-carboxylic acid)

• Product Name: 3-chloro-1H-indazole-5-carboxylic acid
• CAS No: 1031417-73-8
• MF: C₈H₅ClN₂O₂
• MW: 196.590500593185
• MDL: MFCD11499013
• CID: 2106085
• PubChem ID: 45790263
• Update Time: 2025-04-21

3-chloro-1H-indazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-chloro-1H-indazole-5-carboxylic acid
• 1H-Indazole-5-carboxylic acid, 3-chloro-
• SCHEMBL1145032
• MFCD11499013
• F18716
• RQKVYMZENPQZMX-UHFFFAOYSA-N
• 3-chloro-2H-indazole-5-carboxylic acid
• 1031417-73-8
• 3-chloro-1H-indazole-5-carboxylicacid
• EN300-4299844
• AKOS006325001
• CS-0376439
• DA-16124
• 965-542-0
• GRB41773

• MDL： MFCD11499013
• Inchi： 1S/C8H5ClN2O2/c9-7-5-3-4(8(12)13)1-2-6(5)10-11-7/h1-3H,(H,10,11)(H,12,13)
• InChI Key： RQKVYMZENPQZMX-UHFFFAOYSA-N
• SMILES： ClC1=C2C=C(C(=O)O)C=CC2=NN1

Computed Properties

• Exact Mass: 196.003955g/mol
• Monoisotopic Mass: 196.003955g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 196.59g/mol
• XLogP3: 2
• Topological Polar Surface Area: 66Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles